2-Methoxy-5-{[(2E)-1-oxo-1,2,3,4-tetrahydronaphthalen-2-ylidene]methyl}benzene-1-sulfonic acid

• IUPAC Name: 2-methoxy-5-[(E)-(1-oxo-3,4-dihydronaphthalen-2-ylidene)methyl]benzenesulfonic acid
• InChI: InChI=1S/C18H16O5S/c1-23-16-9-6-12(11-17(16)24(20,21)22)10-14-8-7-13-4-2-3-5-15(13)18(14)19/h2-6,9-11H,7-8H2,1H3,(H,20,21,22)/b14-10+
• InChI Key: LWGJGACMJWOCTR-GXDHUFHOSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=C2CCC3=CC=CC=C3C2=O)S(=O)(=O)O
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C/2\CCC3=CC=CC=C3C2=O)S(=O)(=O)O
• Molecular Formula: C18H16O5S
• Molecular Weight: 344.4 g/mol
• CAS No.: 91788-14-6

Description

The compound “2-Methoxy-5-{[(2E)-1-oxo-1,2,3,4-tetrahydronaphthalen-2-ylidene]methyl}benzene-1-sulfonic acid” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the introduction of the methoxy, sulfonic acid, and tetrahydronaphthalene groups. The exact synthesis pathway would depend on the specific reactions used and the order in which they are carried out.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its constituent atoms and the bonds between them. Unfortunately, without more specific information or a detailed structural diagram, it’s difficult to provide a comprehensive analysis of the molecular structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would be influenced by the presence and position of its functional groups. For example, the sulfonic acid group might make the compound more reactive towards certain types of reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and reactivity, would be determined by its molecular structure. Unfortunately, without specific data, it’s difficult to provide a detailed analysis of these properties.

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the context in which it is used. For example, if it were used as a drug, its mechanism of action might involve binding to a specific receptor or enzyme.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the precautions needed when handling it. Without specific information, it’s difficult to provide a detailed analysis of these aspects.

Future Directions

The future directions for research on this compound could include investigating its potential uses, studying its properties in more detail, and developing methods for its synthesis.